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Compound of Interest

Compound Name: Tridecyl phosphate

Cat. No.: B010036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tridecyl phosphate, a versatile

organophosphate compound. While its direct application in drug development and specific

signaling pathways remains an area of limited public research, this document consolidates

available information on its common synonyms, alternative names, and general methodologies

for the synthesis and analysis of similar long-chain alkyl phosphates. This guide is intended to

serve as a foundational resource for researchers and professionals in the scientific community.

Common Synonyms and Alternative Names
Tridecyl phosphate is a broad term that can refer to several related chemical entities. The

nomenclature often varies based on the number of tridecyl groups attached to the phosphate

moiety (mono-, di-, or tri-) and whether it exists as a free acid or a salt. Understanding these

variations is crucial for accurate identification in scientific literature and chemical databases.

Below is a summary of common synonyms and alternative names for various forms of tridecyl
phosphate, along with their respective Chemical Abstracts Service (CAS) numbers for

unambiguous identification.
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Name
Synonyms and Alternative

Names
CAS Number

Tridecyl Phosphate (general)
Phosphoric acid, tridecyl ester;

Tridecyl alcohol, phosphate
56831-62-0[1]

Monotridecyl Phosphate

Tridecyl dihydrogen

phosphate; Tridecyl acid

phosphate; 1-Tridecanol,

dihydrogen phosphate;

Phosphoric acid, monotridecyl

ester

5116-94-9[2]

Tris(tridecyl) Phosphate
Phosphoric acid, tris(tridecyl)

ester; Tri(tridecyl) phosphate
3033-37-2[3]

Tridecyl Phosphate, 2-

ethylhexylamine salt

Tridecyl dihydrogen

phosphate, compound with 2-

ethyl-1-hexylamine (1:1)

15567-30-3[4]

Sodium Tridecyl Phosphate
1-Tridecanol, phosphate,

sodium salt
68647-24-5[5]

Isotridecyl Phosphate
Phosphoric acid,

monoisotridecyl ester
50977-11-2[6]

Note: The term "tridecyl phosphate" can sometimes be used interchangeably in literature,

making it essential to refer to the specific CAS number for precise identification.

Experimental Protocols: General Methodologies
Detailed experimental protocols specifically for tridecyl phosphate are not widely available in

peer-reviewed literature. However, general methods for the synthesis and analysis of long-

chain alkyl phosphates can be adapted. The following sections outline such generalized

procedures.

Synthesis of Alkyl Phosphates
A common method for synthesizing trialkyl phosphates involves the reaction of an alcohol with

a phosphorylating agent, such as phosphorus oxychloride (POCl₃). The following is a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/377836868_Tris13-dichloro-2-propyl_phosphate_disrupts_cellular_metabolism_within_human_embryonic_kidney_HEK293_cells
https://www.cdc.gov/vaccine-safety/about/adjuvants.html
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1043109/full
https://www.chemicalbook.com/msds/TRIDECYL-ACID-PHOSPHATE.pdf
https://pubmed.ncbi.nlm.nih.gov/26851706/
https://www.atsdr.cdc.gov/toxprofiles/tp202-c1.pdf
https://www.benchchem.com/product/b010036?utm_src=pdf-body
https://www.benchchem.com/product/b010036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


generalized protocol based on the synthesis of similar compounds like trioctyl phosphate.

Materials:

Tridecanol

Phosphorus oxychloride (POCl₃)

Anhydrous organic solvent (e.g., toluene, dichloromethane)

Base (e.g., triethylamine, pyridine) to neutralize HCl byproduct

Alkaline solution (e.g., sodium hydroxide or sodium carbonate) for neutralization

Hot water for washing

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: In a reaction vessel equipped with a stirrer, dropping funnel, and a reflux

condenser connected to an acid trap, dissolve tridecanol in an anhydrous organic solvent.

Phosphorylation: Cool the solution in an ice bath. Slowly add phosphorus oxychloride

dropwise while maintaining the temperature between 0 and 5 °C. The molar ratio of alcohol

to phosphorus oxychloride will determine the primary product (e.g., a 3:1 ratio favors the

trialkyl phosphate). A base is typically added to scavenge the HCl produced during the

reaction.

Reaction Monitoring: After the addition is complete, allow the reaction to warm to room

temperature and stir for several hours. The reaction progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Workup:

Neutralization: Once the reaction is complete, neutralize the crude product with an alkaline

solution.
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Washing: Wash the organic layer with hot water to remove any remaining salts and water-

soluble impurities.

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude tridecyl phosphate can be further purified by vacuum distillation or

column chromatography if necessary.

Analytical Methods
The analysis of long-chain alkyl phosphates like tridecyl phosphate typically involves

chromatographic techniques.

Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)

detector.

Capillary column suitable for the analysis of high-boiling point compounds (e.g., a non-polar

or medium-polarity column like DB-5ms or DB-17ms).

Sample Preparation:

Dissolve the tridecyl phosphate sample in a suitable organic solvent (e.g., hexane, ethyl

acetate).

If analyzing from a complex matrix (e.g., biological fluid, environmental sample), a liquid-

liquid extraction or solid-phase extraction (SPE) may be necessary to isolate the analyte and

remove interfering substances.

GC Conditions (Example):

Injector Temperature: 250-300 °C

Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few

minutes, then ramp up to a final temperature of 280-320 °C.
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Carrier Gas: Helium or Nitrogen at a constant flow rate.

Detector Temperature (FID): 300-350 °C

Instrumentation:

HPLC system with a UV detector (if the analyte has a chromophore, which tridecyl
phosphate does not) or, more suitably, an Evaporative Light Scattering Detector (ELSD) or a

Mass Spectrometer (MS) detector.

Reversed-phase C18 or C8 column.

Sample Preparation:

Dissolve the sample in a solvent compatible with the mobile phase (e.g., acetonitrile,

methanol).

Filter the sample through a 0.45 µm filter before injection.

HPLC Conditions (Example for LC-MS):

Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol, often

with a small amount of formic acid or ammonium acetate to improve ionization.

Flow Rate: 0.5 - 1.0 mL/min.

Column Temperature: 30-40 °C.

Ionization Source (MS): Electrospray Ionization (ESI) in positive or negative mode,

depending on the analyte's ability to be ionized.

Signaling Pathways and Drug Development
Applications
A thorough review of the scientific literature did not yield specific information on signaling

pathways directly modulated by tridecyl phosphate or its extensive use as a primary active

component in drug development. While organophosphates as a class have known biological
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activities, often related to enzyme inhibition, specific data for tridecyl phosphate in a

therapeutic context is not publicly available.

The physical properties of long-chain alkyl phosphates, such as their surfactant nature, suggest

potential applications as excipients in drug formulations, for example, as emulsifiers,

solubilizers, or penetration enhancers in topical or transdermal delivery systems. However,

specific examples and detailed studies involving tridecyl phosphate in these roles are not

well-documented in the accessible scientific literature.

Visualizations
As no specific signaling pathways or complex experimental workflows involving tridecyl
phosphate were identified in the literature, a representative workflow for the general synthesis

of trialkyl phosphates is provided below.
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Generalized Workflow for Trialkyl Phosphate Synthesis
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Caption: Generalized workflow for the synthesis of trialkyl phosphates.
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Conclusion
Tridecyl phosphate represents a family of organophosphate compounds with varied

nomenclature. While its primary applications appear to be in industrial settings as plasticizers,

lubricants, and surfactants, its role in drug development and interaction with specific biological

signaling pathways is not well-documented in the public domain. The information provided in

this guide on synonyms and general experimental methodologies for similar compounds offers

a starting point for researchers interested in exploring the potential of tridecyl phosphate in

pharmaceutical and scientific applications. Further research is warranted to elucidate its

biological effects and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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